Cas no 2138413-62-2 (2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride)

• Product Name: 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride
• CAS No: 2138413-62-2
• MF: C₆HF₅O₃S
• MW: 248.127358198166
• CID: 6246126
• PubChem ID: 165716802
• Update Time: 2025-06-19

2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728166
• 2138413-62-2
• 2,3,5,6-tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride
• 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C6HF5O3S/c7-1-3(9)6(15(11,13)14)4(10)2(8)5(1)12/h12H
• InChI Key： ZIZOUMCMEUFXMT-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=C(C=1F)F)O)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 247.95665587g/mol
• Monoisotopic Mass: 247.95665587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride

Introduction to 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride (CAS No. 2138413-62-2)

2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2138413-62-2, belongs to a class of fluorinated aromatic sulfonates that exhibit distinct reactivity and utility in synthetic chemistry. The presence of multiple fluorine atoms and a hydroxyl group on the benzene ring imparts unique electronic and steric characteristics, making it a valuable intermediate in the development of fine chemicals and biologically active molecules.

The structure of 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride features a benzene core substituted with four fluorine atoms at the 2, 3, 5, and 6 positions, with a hydroxyl group at the 4-position and a sulfonyl fluoride group at the 1-position. This arrangement creates a molecule with high electronegativity due to the fluorine atoms, which can influence nucleophilic substitution reactions and metal coordination capabilities. The sulfonyl fluoride (-SO₂F) moiety is particularly noteworthy as it is a versatile leaving group in organic synthesis, often used in nucleophilic substitution reactions to introduce sulfonate derivatives.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The synthetic applications of 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride have been explored in various contexts, including the preparation of sulfonamides and other heterocyclic scaffolds that are prevalent in drug discovery. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors and anti-inflammatory agents, where the fluoro-substituted aromatic ring contributes to improved pharmacokinetic properties.

One of the most compelling aspects of 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride is its role in cross-coupling reactions, particularly Suzuki-Miyaura couplings. The electron-withdrawing nature of the fluorine atoms enhances the reactivity of the aromatic ring toward palladium-catalyzed coupling with boronic acids or esters. This has been leveraged in the construction of complex molecular architectures for therapeutic agents. Additionally, the hydroxyl group provides a site for further functionalization via etherification or esterification reactions, allowing for the creation of diverse derivatives with tailored properties.

The pharmaceutical significance of this compound lies in its potential as an intermediate for drugs targeting neurological disorders. Recent studies have highlighted its utility in synthesizing novel analogs of existing medications that exhibit improved efficacy and reduced side effects. For example, modifications of the sulfonyl fluoride group can lead to compounds with enhanced bioavailability by preventing rapid metabolic degradation. Furthermore, the fluorine atoms contribute to favorable interactions with biological targets by modulating hydrophobicity and charge distribution.

From a chemical synthesis perspective, 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride offers unique challenges and opportunities. The high electronegativity of fluorine necessitates careful handling under inert conditions to prevent unwanted side reactions. However, modern synthetic methodologies have advanced significantly in addressing these challenges. Techniques such as transition-metal catalysis and flow chemistry have enabled more efficient and scalable production processes for this type of compound.

The industrial applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty materials. In agrochemistry, fluorinated aromatic sulfonates are valued for their herbicidal and pesticidal properties due to their ability to disrupt essential biological pathways in pests while maintaining low toxicity to non-target organisms. The versatility of 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride as a building block allows chemists to design molecules with specific modes of action tailored to agricultural needs.

In conclusion, 2,3,5,6-Tetrafluoro-4-hydroxybenzene-1-sulfonyl fluoride (CAS No. 2138413-62-2) represents a fascinating compound with broad utility across multiple industries. Its unique structural features make it indispensable in pharmaceutical research for developing next-generation therapeutics, while its synthetic versatility opens doors for innovation in materials science and agrochemicals. As research continues to uncover new applications for fluorinated compounds, this molecule will undoubtedly remain at the forefront of chemical exploration.